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Compound of Interest

Compound Name: 5-Bromo-2-fluorobenzaldehyde

Cat. No.: B134332

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents is paramount. This guide provides essential safety and logistical
information for the proper disposal of 5-Bromo-2-fluorobenzaldehyde, ensuring operational
safety and regulatory compliance.

Key Safety and Hazard Information

5-Bromo-2-fluorobenzaldehyde is a compound that requires careful handling due to its
potential health hazards. It is classified as a skin, eye, and respiratory irritant.[1][2][3]
Adherence to appropriate safety protocols is crucial to minimize exposure and ensure a safe
laboratory environment.

Hazard Classifications:

o Skin Irritation: Causes skin irritation.[2][3]

o Eye Irritation: Causes serious eye irritation.[2][3]

» Respiratory Irritation: May cause respiratory irritation.[2][3]

Quantitative Data Summary

The following table summarizes the key quantitative data for 5-Bromo-2-fluorobenzaldehyde,
compiled from various safety data sheets.
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Property Value Source
Molecular Formula C7H4BrFO [3]
Molecular Weight 203.01 g/mol [1][3]
CAS Number 93777-26-5 [1]

White or Colorless to Light

Appearance yellow powder to lump to clear
liquid
Density 1.71 g/mL at 25 °C [1]
Boiling Point 230 °C [1]
_ 109.4 °C (228.9 °F) - closed
Flash Point [1]
cup
Storage Temperature 2-8°C [1]

Experimental Protocol for Disposal

Proper disposal of 5-Bromo-2-fluorobenzaldehyde, including waste from experimental
procedures, must be conducted in a manner that ensures safety and environmental protection.
The following step-by-step procedure should be followed.

1. Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure the
following PPE is worn:

* Eye Protection: Chemical safety goggles or face shield.[1][2]
» Hand Protection: Chemical-resistant gloves (e.qg., nitrile rubber).[1]

» Respiratory Protection: A NIOSH-approved N95 dust mask or higher, particularly if handling
the solid form or if ventilation is inadequate.[1]

» Protective Clothing: A lab coat or other protective clothing to prevent skin contact.[2]

2. Spill Management: In the event of a spill, follow these procedures:
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e Evacuate non-essential personnel from the area.[4]

e Ensure adequate ventilation.[4]

 For liquid spills, absorb with an inert material (e.g., vermiculite, dry sand, or earth).

» For solid spills, carefully sweep up the material, avoiding dust formation.[5]

e Place the absorbed or swept-up material into a suitable, labeled container for disposal.[5][6]
e Wash the spill area thoroughly with soap and water.[2]

3. Waste Collection and Storage:

o Collect all waste containing 5-Bromo-2-fluorobenzaldehyde, including contaminated
materials and rinsates, in a designated and properly labeled hazardous waste container.

o The container should be kept tightly closed and stored in a well-ventilated area, away from
incompatible materials.[2]

o Store the waste container in a designated, locked-up storage area if possible.[7]
4. Disposal Procedure:

¢ The disposal of 5-Bromo-2-fluorobenzaldehyde must be handled by a licensed chemical
destruction plant or through controlled incineration with flue gas scrubbing.[4]

e Do not dispose of this chemical down the drain or in the regular trash.[4] It should not be
allowed to enter sewer systems or waterways.[4][6]

 All disposal activities must be in accordance with local, regional, and national hazardous
waste regulations.[5][7]

o Contaminated packaging should be triple-rinsed (or equivalent) and can then be offered for
recycling or reconditioning. Alternatively, puncture the packaging to render it unusable for
other purposes before disposal.[4]

Disposal Workflow Diagram
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:
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Step 2a: Contain and Clean Spill
(Absorb liquid, sweep solid)

N

Step 2b: Collect Waste in
Labeled Hazardous Waste Container

:

Step 3: Store Container Securely
in a Ventilated Area

Step 4: Arrange for Professional Disposal

(Licensed Chemical Waste Vendor)

@oper Disposal C@
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Caption: Workflow for the safe disposal of 5-Bromo-2-fluorobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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